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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitrobenzaldehyde

CAS No.: 53581-87-6

Cat. No.: B1598341 Get Quote

Executive Summary
Do not treat 2,4-Dichloro-5-nitrobenzaldehyde as standard organic waste. Due to the

presence of both nitro and halogen functional groups on an aromatic ring, this compound

requires strict segregation into Halogenated Waste Streams. Improper disposal (e.g., mixing

with strong bases or non-halogenated solvents) can lead to exothermic decomposition or

regulatory non-compliance (RCRA violations).

Immediate Action Items:

Segregate: All waste containing this compound must go into the Halogenated waste

container.

Isolate: Keep away from strong bases (NaOH, KOH) and amines to prevent runaway

nucleophilic aromatic substitution.

Destruction: The only compliant end-of-life path is high-temperature incineration equipped

with scrubbers.

Hazard Profiling & Scientific Rationale
To ensure safety, operators must understand the causality behind these protocols. We do not

follow rules blindly; we manage chemical energy.
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Structural Analysis
The molecule (C₇H₃Cl₂NO₃) presents a "Triad of Risk" that dictates its handling:

Nitro Group (-NO₂): Electron-withdrawing group. While stable on the benzene ring, it

increases the energy potential of the molecule. Implication: Avoid shock or high heat when

the compound is dry/pure.

Halogens (Cl x2): The chlorine atoms mandate that this waste be treated as Halogenated.

Implication: If incinerated in a standard facility without acid gas scrubbers, it generates

Hydrogen Chloride (HCl) and potential Dioxins. It must go to a specialized facility.

Aldehyde Group (-CHO): Susceptible to oxidation (to benzoic acid derivatives) and

nucleophilic attack. Implication: Incompatible with strong oxidizers and bases.[1]

Critical Data Table
Property Value Operational Impact

CAS Number 6361-21-3
Use for waste

labeling/manifests.

Physical State Yellow Crystalline Solid
Dust explosion hazard if finely

divided.[2]

GHS Signal WARNING H315, H319, H335, H412.[3]

Incompatibility Strong Bases, Oxidizers
DO NOT add to "Basic Waste"

carboys.

Waste Code Non-listed (Characteristic)
Treat as D001/Toxic if

leachable; Halogenated.

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for nitro-aromatics due to potential skin absorption and

sensitization.
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Zone PPE Requirement Rationale

Hands

Double Gloving: Nitrile (Outer)

+ Laminate/Silver Shield

(Inner)

Nitro compounds can

permeate standard nitrile over

time.

Eyes Chemical Splash Goggles
Dust/Vapor is a severe irritant

(H319).[2][3]

Respiratory
N95 (Solids) or Fume Hood

(Solutions)

Prevent inhalation of dust

(H332/H335).

Body Tyvek Sleeves or Apron
Prevent contamination of

street clothes.

Disposal Workflow & Protocols
Decision Logic: Waste Segregation
The following logic gate ensures regulatory compliance and prevents cross-contamination.
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Waste Generation
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(Blue Can)

Yes (e.g., DCM)
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(Due to Solute)
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Must be treated as Halo
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Figure 1: Waste segregation logic ensuring all traces enter the Halogenated Waste stream.

Protocol A: Solid Waste Disposal
Scenario: Expired reagent or contaminated solid spill debris.
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Containerize: Place the solid into a clear polyethylene bag.

Secondary Containment: Place the first bag into a second bag or a wide-mouth HDPE jar.

Labeling: Affix a hazardous waste label.

Constituents: "2,4-Dichloro-5-nitrobenzaldehyde, 98%"

Hazards: Toxic, Irritant.[3]

Storage: Store in the Solid Waste satellite accumulation area.

Disposal: Hand off to EHS for incineration.

Protocol B: Liquid Waste Disposal
Scenario: Mother liquor from recrystallization or reaction mixture.

pH Check: Ensure the solution is Neutral or slightly Acidic (pH 4-7).

Warning: If the solution is basic (pH > 9), neutralize carefully with dilute HCl or Acetic Acid

before bottling to prevent heat generation.

Selection: Select the Halogenated Solvent waste container (typically blue-labeled or distinct

from non-halogenated organic waste).

Transfer: Pour using a funnel to avoid drips.

Log: Record the volume and concentration on the waste log immediately.

Emergency Spill Management
Spills of nitro-benzaldehydes require immediate containment to prevent dust generation.

1. Evacuate & Assess
(Check Quantity)

2. Don PPE
(Goggles, Double Gloves, N95)

3. Dampen Spill
(Use Mineral Oil/PEG)

4. Scoop/Sweep
(Avoid Dust)

5. Wash Surface
(Soap & Water)

6. Dispose as
Hazardous Waste
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Figure 2: Spill response workflow prioritizing dust suppression.

Detailed Cleanup Steps:

Dampening: Do not dry sweep. Lightly mist the powder with mineral oil or Polyethylene

Glycol (PEG) to suppress dust.

Absorption: If liquid, absorb with Vermiculite or Diatomaceous Earth. Do not use paper

towels or sawdust (combustibles), as drying nitro compounds on organic fibers increases

flammability risk.

Decontamination: Wash the area with soapy water. The yellow color is a visual indicator;

clean until no yellow residue remains.

Regulatory & Compliance Context
US EPA (RCRA): While not explicitly P-listed, this waste is regulated under 40 CFR 261.3

due to toxicity and ignitability characteristics if mixed with solvents.

Halogen Requirement: The presence of Chlorine triggers the requirement for specific thermal

treatment to prevent the formation of acid gases and persistent organic pollutants (POPs).

Sewer Ban: Strictly prohibited from drain disposal (40 CFR 403.5) due to aquatic toxicity

(H412) and potential to damage plumbing via acid generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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